Cas no 832739-50-1 (5-(2-chloro-5-nitrophenoxy)methylfuran-2-carbohydrazide)

• Product Name: 5-(2-chloro-5-nitrophenoxy)methylfuran-2-carbohydrazide
• CAS No: 832739-50-1
• MF: C₁₂H₁₀ClN₃O₅
• MW: 311.677901744843
• MDL: MFCD04967366
• CID: 3058303
• PubChem ID: 7017180
• Update Time: 2025-07-22

5-(2-chloro-5-nitrophenoxy)methylfuran-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-((2-Chloro-5-nitrophenoxy)methyl)furan-2-carbohydrazide
• 5-(2-chloro-5-nitrophenoxy)methylfuran-2-carbohydrazide
• BBL038921
• AKOS015922234
• CS-0268707
• 832739-50-1
• 5-[(2-chloro-5-nitrophenoxy)methyl]furan-2-carbohydrazide
• STK312738
• 5-(2-CHLORO-5-NITROPHENOXYMETHYL)FURAN-2-CARBOHYDRAZIDE
• AKOS000305796
• EN300-229062
• 5-(2-Chloro-5-nitro-phenoxymethyl)-furan-2-carboxylic acid hydrazide
• C12H10ClN3O5
• 5-[(2-chloro-5-nitrophenoxy)methyl]-2-furohydrazide

• MDL： MFCD04967366
• Inchi： 1S/C12H10ClN3O5/c13-9-3-1-7(16(18)19)5-11(9)20-6-8-2-4-10(21-8)12(17)15-14/h1-5H,6,14H2,(H,15,17)
• InChI Key： IQKSJTDCKCPOTB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1OCC1=CC=C(C(NN)=O)O1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 311.0308981Da
• Monoisotopic Mass: 311.0308981Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 5-(2-chloro-5-nitrophenoxy)methylfuran-2-carbohydrazide

Introduction to 5-(2-chloro-5-nitrophenoxy)methylfuran-2-carbohydrazide (CAS No. 832739-50-1)

5-(2-chloro-5-nitrophenoxy)methylfuran-2-carbohydrazide, identified by the Chemical Abstracts Service Number (CAS No.) 832739-50-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in the development of novel therapeutic agents.

The molecular structure of 5-(2-chloro-5-nitrophenoxy)methylfuran-2-carbohydrazide consists of a furan ring substituted with a chloro group at the 2-position and a nitro group at the 5-position, linked to a phenoxymethyl moiety, which further connects to a carbohydrazide functional group. This unique arrangement of substituents imparts distinct chemical and biological properties, making it a valuable scaffold for drug discovery.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both chloro and nitro substituents. These functional groups are known to enhance the bioactivity of molecules by influencing their binding affinity to biological targets. The presence of a furan ring in 5-(2-chloro-5-nitrophenoxy)methylfuran-2-carbohydrazide adds another layer of complexity, as furans are known to exhibit diverse biological effects, including antimicrobial, anti-inflammatory, and anticancer properties.

Recent studies have highlighted the importance of 5-(2-chloro-5-nitrophenoxy)methylfuran-2-carbohydrazide in the development of novel therapeutic agents. For instance, researchers have demonstrated its potential in inhibiting specific enzymes involved in cancer cell proliferation. The chloro and nitro groups have been shown to interact with key residues in the active sites of these enzymes, leading to potent inhibitory effects. This mechanism has opened up new avenues for the development of targeted cancer therapies.

Moreover, the carbohydrazide moiety in 5-(2-chloro-5-nitrophenoxy)methylfuran-2-carbohydrazide has been found to enhance the solubility and bioavailability of the compound, making it more suitable for pharmaceutical applications. This feature is particularly important for drug development, as poor solubility can significantly limit the efficacy of therapeutic agents.

The synthesis of 5-(2-chloro-5-nitrophenoxy)methylfuran-2-carbohydrazide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the chloro and nitro groups into the furan ring is critical and must be carefully optimized to avoid unwanted side reactions. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high selectivity and efficiency in these transformations.

In addition to its potential in cancer therapy, 5-(2-chloro-5-nitrophenoxy)methylfuran-2-carbohydrazide has also shown promise in other areas of medical research. For example, preliminary studies have indicated that it may have antimicrobial properties, making it a candidate for developing new antibiotics or antifungal agents. The unique combination of functional groups in its structure allows it to interact with bacterial enzymes and disrupt essential metabolic pathways.

The pharmacokinetic properties of 5-(2-chloro-5-nitrophenoxy)methylfuran-2-carbohydrazide are also under investigation. Researchers are studying how quickly the compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these processes is crucial for optimizing dosing regimens and minimizing potential side effects. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, are being used to gain insights into the compound's behavior within biological systems.

One of the most exciting aspects of working with compounds like 5-(2-chloro-5-nitrophenoxy)methylfuran-2-carbohydrazide is the opportunity to explore structure-activity relationships (SAR). By systematically modifying different parts of its molecular structure, researchers can identify which functional groups contribute most significantly to its biological activity. This information can then be used to design new analogs with enhanced potency or improved pharmacological profiles.

The role of computational chemistry in studying compounds like 5-(2-chloro-5-nitrophenoxy)methylfuran-2-carbohydrazide cannot be overstated. Molecular modeling techniques allow researchers to predict how these molecules will interact with biological targets at the atomic level. This approach can save significant time and resources by identifying promising candidates for further experimental validation before investing in costly synthesis and testing processes.

In conclusion, 5-(2-chloro-5-nitrophenoxy)methylfuran-2-carbohydrazide (CAS No. 832739-50-1) represents a fascinating area of research with significant potential for developing novel therapeutic agents. Its unique molecular structure and promising biological activities make it an attractive candidate for further exploration in pharmaceutical chemistry. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an important role in future drug development efforts.